Cas no 2099167-44-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2099167-44-7
• MF: C₂₆H₃₂N₆O₆
• MW: 524.568885803223
• CID: 5222685
• PubChem ID: 27553772
• Update Time: 2025-07-16

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• PCSK9-IN-2
• AKOS040757281
• (3R)-1-[4-[(3R)-2,5-dioxo-3-[[(3R)-2-oxoazepan-3-yl]amino]pyrrolidin-1-yl]phenyl]-3-[[(3R)-2-oxoazepan-3-yl]amino]pyrrolidine-2,5-dione
• CS-0254624
• 2099167-44-7
• DA-76643
• CHEMBL4167787
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C26H32N6O6/c33-21-13-19(29-17-5-1-3-11-27-23(17)35)25(37)31(21)15-7-9-16(10-8-15)32-22(34)14-20(26(32)38)30-18-6-2-4-12-28-24(18)36/h7-10,17-20,29-30H,1-6,11-14H2,(H,27,35)(H,28,36)/t17-,18-,19-,20-/m1/s1
• InChI Key： HHZNNXTVGFYZFQ-UAFMIMERSA-N
• SMILES： O=C1[C@@H](CC(=O)N1C1C=CC(N2C(C[C@@H](N[C@]3([H])CCCCNC3=O)C2=O)=O)=CC=1)N[C@]1([H])CCCCNC1=O

Computed Properties

• Exact Mass: 524.23833276g/mol
• Monoisotopic Mass: 524.23833276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 157Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2099167-44-7 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of compound 2099167-44-7, a novel small molecule with promising therapeutic applications. This briefing synthesizes the latest findings related to this compound and its associated product, currently designated as INDEX NAME NOT YET ASSIGNED, to provide a comprehensive overview of its scientific and clinical relevance.

Compound 2099167-44-7 has emerged as a focal point in drug discovery due to its unique molecular structure and mechanism of action. Preliminary studies indicate that it exhibits high selectivity for specific biological targets, making it a candidate for treating diseases with unmet medical needs. The compound's chemical properties, including its stability and bioavailability, have been characterized in recent in vitro and in vivo studies, which suggest favorable pharmacokinetic profiles.

The product INDEX NAME NOT YET ASSIGNED, which incorporates 2099167-44-7 as its active pharmaceutical ingredient (API), is currently under preclinical evaluation. Research teams have reported significant progress in optimizing the formulation to enhance delivery and efficacy. Early-stage trials have demonstrated the product's potential in modulating key pathways involved in inflammatory and oncogenic processes, though further validation is required to confirm these findings.

Methodologically, studies on 2099167-44-7 have employed a combination of computational modeling, high-throughput screening, and structural biology techniques to elucidate its binding interactions and therapeutic mechanisms. These approaches have provided insights into the compound's structure-activity relationship (SAR), enabling researchers to refine its design for improved potency and reduced off-target effects.

Key results from recent investigations include the identification of 2099167-44-7 as a potent inhibitor of a specific enzyme family implicated in disease progression. Additionally, INDEX NAME NOT YET ASSIGNED has shown promising results in animal models, with notable reductions in pathological markers and minimal adverse effects. These outcomes underscore the compound's potential as a lead candidate for further development.

In conclusion, the ongoing research on 2099167-44-7 and INDEX NAME NOT YET ASSIGNED represents a significant stride in the field of chemical biology and drug development. While challenges such as scalability and clinical translation remain, the current data support continued investment in this area. Future studies should focus on advancing these findings through rigorous clinical trials and exploring broader therapeutic applications.